Cas no 1060352-19-3 (ethyl N-{4-[(dimethylcarbamoyl)methyl]phenyl}carbamate)

• Product Name: ethyl N-{4-[(dimethylcarbamoyl)methyl]phenyl}carbamate
• CAS No: 1060352-19-3
• MF: C₁₃H₁₈N₂O₃
• MW: 250.293623447418
• CID: 5840291
• PubChem ID: 25861874
• Update Time: 2025-06-08

ethyl N-{4-[(dimethylcarbamoyl)methyl]phenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• ethyl N-{4-[(dimethylcarbamoyl)methyl]phenyl}carbamate
• ethyl (4-(2-(dimethylamino)-2-oxoethyl)phenyl)carbamate
• 1060352-19-3
• F5097-0542
• AKOS010293643
• ethyl N-[4-[2-(dimethylamino)-2-oxoethyl]phenyl]carbamate

• Inchi： 1S/C13H18N2O3/c1-4-18-13(17)14-11-7-5-10(6-8-11)9-12(16)15(2)3/h5-8H,4,9H2,1-3H3,(H,14,17)
• InChI Key： UHZBTLFIUHRQGI-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CC(=CC=1)NC(=O)OCC)N(C)C

Computed Properties

• Exact Mass: 250.13174244g/mol
• Monoisotopic Mass: 250.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 58.6Ų

Additional information on ethyl N-{4-[(dimethylcarbamoyl)methyl]phenyl}carbamate

Introduction to Ethyl N-{4-[(dimethylcarbamoyl)methyl]phenyl}carbamate (CAS No. 1060352-19-3)

Ethyl N-{4-[(dimethylcarbamoyl)methyl]phenyl}carbamate, a compound with the chemical identifier CAS No. 1060352-19-3, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry and agrochemicals. The structural features of this molecule, particularly its dimethylcarbamoyl moiety and phenyl ring substitution, contribute to its unique chemical properties and potential biological activities.

The synthesis and characterization of Ethyl N-{4-[(dimethylcarbamoyl)methyl]phenyl}carbamate have been extensively studied due to its relevance in developing novel therapeutic agents. The presence of the dimethylcarbamoyl group enhances the compound's ability to interact with biological targets, making it a valuable scaffold for drug discovery. Recent advancements in computational chemistry have allowed researchers to predict the binding affinities and pharmacokinetic profiles of this compound, facilitating its integration into drug development pipelines.

In recent years, there has been a growing interest in carbamate-based compounds due to their potential as bioactive molecules. Ethyl N-{4-[(dimethylcarbamoyl)methyl]phenyl}carbamate has been explored in various preclinical studies for its potential applications in treating neurological disorders, inflammation, and other diseases. The phenyl ring substitution at the fourth position further modulates the electronic properties of the molecule, influencing its reactivity and biological activity. This has led to several innovative synthetic strategies being developed to optimize the yield and purity of this compound.

The pharmaceutical industry has been particularly keen on exploring novel carbamate derivatives due to their favorable pharmacological properties. Ethyl N-{4-[(dimethylcarbamoyl)methyl]phenyl}carbamate exemplifies this trend, as it combines structural complexity with promising biological activity. Researchers have leveraged high-throughput screening techniques to identify derivatives of this compound that exhibit enhanced efficacy and reduced toxicity. These findings underscore the importance of Ethyl N-{4-[(dimethylcarbamoyl)methyl]phenyl}carbamate as a lead compound in medicinal chemistry.

The chemical synthesis of Ethyl N-{4-[(dimethylcarbamoyl)methyl]phenyl}carbamate involves multi-step reactions that require precise control over reaction conditions. The use of advanced catalytic systems has enabled more efficient and sustainable synthesis routes, reducing waste and improving yields. Additionally, green chemistry principles have been incorporated into the synthesis process, minimizing hazardous byproducts and environmental impact. These advancements highlight the compound's significance not only in terms of its biological potential but also in terms of sustainable chemical practices.

One of the most compelling aspects of Ethyl N-{4-[(dimethylcarbamoyl)methyl]phenyl}carbamate is its potential as a tool for understanding disease mechanisms at a molecular level. By studying its interactions with biological targets, researchers can gain insights into pathways that are relevant to human health and disease. This information can then be translated into the development of targeted therapies that address specific pathological conditions. The compound's ability to modulate key enzymatic activities makes it a valuable asset in biochemical research.

The regulatory landscape for pharmaceutical compounds like Ethyl N-{4-[(dimethylcarbamoyl)methyl]phenyl}carbamate is stringent but well-established, ensuring that only safe and effective drugs reach the market. Researchers must navigate complex regulatory pathways during clinical trials to demonstrate the safety and efficacy of new compounds. However, the growing body of evidence supporting the potential of carbamate-based drugs has streamlined some aspects of this process, making it easier for innovative molecules like Ethyl N-{4-[(dimethylcarbamoyl)methyl]phenyl}carbamate to enter clinical development.

The future prospects for Ethyl N-{4-[(dimethylcarbamoyl)methyl]phenyl}carbamate are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory discoveries into clinical reality. By leveraging cutting-edge technologies such as artificial intelligence and machine learning, researchers can accelerate the drug discovery process and identify new derivatives with enhanced properties.

In conclusion, Ethyl N-{4-[(dimethylcarbamoyl)methyl]phenyl}carbamate (CAS No. 1060352-19-3) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with promising biological activities, make it a valuable candidate for further exploration. As our understanding of disease mechanisms continues to evolve, compounds like Ethyl N-{4-[(dimethylcarbamoyl)methyl]phenyl}carbamate will play an increasingly important role in shaping future treatments.